2-(5-Bromo-2-methoxyphenyl)-4-hydroxymethylimidazole

• Molecular Formula: C11H11BrN2O2
• Molecular Weight: 283.12 g/mol
• IUPAC Name: [2-(5-bromo-2-methoxyphenyl)-1H-imidazol-5-yl]methanol
• InChI: InChI=1S/C11H11BrN2O2/c1-16-10-3-2-7(12)4-9(10)11-13-5-8(6-15)14-11/h2-5,15H,6H2,1H3,(H,13,14)
• InChI Key: CCIKSUNOPRGBMJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)C2=NC=C(N2)CO

Description

2-(5-Bromo-2-methoxyphenyl)-4-hydroxymethylimidazole is a useful research compound. Its molecular formula is C11H11BrN2O2 and its molecular weight is 283.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-Bromo-2-methoxy-benzamidine (1.5 g), 1,3-dihydroxy-acetone dimer (1.0 g), ammonium chloride (1.3 g), tetrahydrofuran (3 mL) and concentrated aqueous ammonium hydroxide (10 mL) was heated at 90° C. for 3 h. The reaction mixture was chilled on ice and the precipitated product was collected and recrystallized from methanol to afford 2-(5-Bromo-2-methoxyphenyl)-5-hydroxymethyl-imidazole as a yellow solid.